6-[2-(2-methoxy-1-naphthyl)vinyl]-5-nitro-2,4(1H,3H)-pyrimidinedione

• IUPAC Name: 6-[(E)-2-(2-methoxynaphthalen-1-yl)ethenyl]-5-nitro-1H-pyrimidine-2,4-dione
• InChI: InChI=1S/C17H13N3O5/c1-25-14-9-6-10-4-2-3-5-11(10)12(14)7-8-13-15(20(23)24)16(21)19-17(22)18-13/h2-9H,1H3,(H2,18,19,21,22)/b8-7+
• InChI Key: MZNLIOYOGDKVAO-BQYQJAHWSA-N
• Canonical SMILES: COC1=C(C2=CC=CC=C2C=C1)C=CC3=C(C(=O)NC(=O)N3)[N+](=O)[O-]
• Isomeric SMILES: COC1=C(C2=CC=CC=C2C=C1)/C=C/C3=C(C(=O)NC(=O)N3)[N+](=O)[O-]
• Molecular Formula: C17H13N3O5
• Molecular Weight: 339.30 g/mol

Description

6-[2-(2-methoxy-1-naphthyl)vinyl]-5-nitro-2,4(1H,3H)-pyrimidinedione, also known as MNPD, is a chemical compound that has gained significant attention in the scientific community due to its potential therapeutic applications. MNPD is a pyrimidine derivative that has been synthesized using various methods and has demonstrated various biochemical and physiological effects.

Scientific Research Applications

6-[2-(2-methoxy-1-naphthyl)vinyl]-5-nitro-2,4(1H,3H)-pyrimidinedione has been extensively studied for its potential therapeutic applications. It has been shown to exhibit anti-inflammatory, anti-tumor, and anti-oxidant properties. This compound has been studied as a potential treatment for various diseases, including cancer, rheumatoid arthritis, and neurodegenerative diseases.

Mechanism of Action

The mechanism of action of 6-[2-(2-methoxy-1-naphthyl)vinyl]-5-nitro-2,4(1H,3H)-pyrimidinedione is not fully understood. However, it has been suggested that this compound exerts its anti-inflammatory effects by inhibiting the activation of NF-κB, a transcription factor that plays a critical role in the inflammatory response. This compound has also been shown to induce apoptosis in cancer cells by activating the caspase-3 pathway.
Biochemical and Physiological Effects:
This compound has been shown to exhibit various biochemical and physiological effects. This compound has been shown to reduce the production of pro-inflammatory cytokines, such as interleukin-1β and tumor necrosis factor-α. This compound has also been shown to reduce the expression of inducible nitric oxide synthase, an enzyme that produces nitric oxide, which plays a critical role in the inflammatory response. This compound has been shown to induce apoptosis in cancer cells by activating the caspase-3 pathway.

Advantages and Limitations for Lab Experiments

6-[2-(2-methoxy-1-naphthyl)vinyl]-5-nitro-2,4(1H,3H)-pyrimidinedione has several advantages as a research tool. It is a small molecule that can be easily synthesized and purified. It has demonstrated various biochemical and physiological effects, making it a promising candidate for further research. However, this compound also has some limitations. It has low solubility in water, which can make it difficult to administer in vivo. This compound also has low bioavailability, which can limit its effectiveness as a therapeutic agent.

Future Directions

For 6-[2-(2-methoxy-1-naphthyl)vinyl]-5-nitro-2,4(1H,3H)-pyrimidinedione research include studying its effectiveness in animal models of various diseases, optimizing its pharmacokinetic properties, and developing more efficient synthesis methods. This compound could potentially be used as a therapeutic agent for various diseases, including cancer, rheumatoid arthritis, and neurodegenerative diseases.